N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)pivalamide

• IUPAC Name: 2,2-dimethyl-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]propanamide
• InChI: InChI=1S/C16H21N5O2/c1-9-8-12(18-14(23)16(2,3)4)21(20-9)15-17-11-7-5-6-10(11)13(22)19-15/h8H,5-7H2,1-4H3,(H,18,23)(H,17,19,22)
• InChI Key: KDOZYBUQWOIECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(C)(C)C)C2=NC3=C(CCC3)C(=O)N2
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the mechanism, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Drug Development and Medicinal Chemistry

• The synthesis of pyrrole-3-carboxylic acid amides, like our compound, is significant due to their central role in successful drugs such as Atorvastatin and Sunitinib. .

Biological Activity and Pharmacology

• Indole derivatives, such as our compound, have diverse biological applications. .

Antiviral Research

• While not directly studied for antiviral activity, exploring the effects of our compound on viral infections could be worthwhile. .

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on cellular processes.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.